Cas no 428871-87-8 (5-methoxy-5-methylhexanoic acid)

• Product Name: 5-methoxy-5-methylhexanoic acid
• CAS No: 428871-87-8
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• CID: 3443592
• PubChem ID: 22600213
• Update Time: 2025-05-23

5-methoxy-5-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• HEXANOIC ACID, 5-METHOXY-5-METHYL-
• 5-methoxy-5-methylhexanoic acid
• EN300-1865415
• 428871-87-8
• SCHEMBL984967

• Inchi： 1S/C8H16O3/c1-8(2,11-3)6-4-5-7(9)10/h4-6H2,1-3H3,(H,9,10)
• InChI Key： DMGSKALBYZFRAE-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C)CCCC(=O)O

Computed Properties

• Exact Mass: 160.109944368g/mol
• Monoisotopic Mass: 160.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 5-methoxy-5-methylhexanoic acid

Introduction to 5-methoxy-5-methylhexanoic acid (CAS No. 428871-87-8)

5-methoxy-5-methylhexanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 428871-87-8, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its unique structural and functional properties, has garnered attention due to its potential applications in various biochemical pathways and synthetic methodologies. The presence of both a methoxy group and a methyl group on the fifth carbon atom imparts distinct reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

The structural formula of 5-methoxy-5-methylhexanoic acid can be represented as CH₃(CH₂)₃C(O)CH(CH₃)OCH₂CH₂COOH. This configuration highlights its aliphatic nature with a carboxylic acid functional group at one end and an ester-like structure due to the methoxy-substituted ketone. Such a combination of functional groups allows for diverse chemical transformations, making it a versatile building block in organic synthesis.

In recent years, the pharmaceutical industry has shown increasing interest in 5-methoxy-5-methylhexanoic acid due to its potential role as a precursor in the synthesis of bioactive compounds. Research has indicated that derivatives of this compound may exhibit properties relevant to drug development, particularly in the realm of anti-inflammatory and antimicrobial agents. The methoxy group, in particular, has been identified as a key moiety that can influence the pharmacokinetic behavior of molecules derived from it.

One of the most compelling aspects of 5-methoxy-5-methylhexanoic acid is its utility in the synthesis of more complex molecules through various chemical reactions. For instance, its carboxylic acid end can undergo esterification, amidation, or decarboxylation reactions, while the ketone functionality can participate in reductions or oxidations. Additionally, the methoxy group provides a site for further functionalization via nucleophilic substitution or elimination reactions. These characteristics make it an invaluable asset in synthetic organic chemistry.

The latest research in this domain has explored the use of 5-methoxy-5-methylhexanoic acid as a scaffold for developing novel therapeutic agents. Studies have demonstrated that modifications to its structure can lead to compounds with enhanced bioavailability and reduced toxicity. For example, derivatives with optimized solubility profiles have shown promise in preclinical trials for treating various metabolic disorders. The ability to fine-tune the properties of these compounds through structural modifications underscores the importance of 5-methoxy-5-methylhexanoic acid in drug discovery.

Furthermore, the compound's role in biochemical pathways has been investigated extensively. Researchers have found that certain derivatives can modulate key enzymes involved in lipid metabolism and signal transduction. These findings suggest that 5-methoxy-5-methylhexanoic acid could be leveraged to develop treatments for conditions such as obesity, diabetes, and cardiovascular diseases. The intersection of synthetic chemistry and biochemistry has opened up new avenues for therapeutic intervention.

The industrial production of 5-methoxy-5-methylhexanoic acid has also seen advancements, with more efficient synthetic routes being developed to meet growing demand. Modern techniques such as catalytic hydrogenation and enzymatic resolutions have improved yield and purity, making it more accessible for research and commercial applications. These advancements not only enhance cost-effectiveness but also reduce environmental impact by minimizing waste generation.

In conclusion, 5-methoxy-5-methylhexanoic acid (CAS No. 428871-87-8) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features enable diverse chemical transformations, making it a valuable intermediate in synthesizing bioactive molecules. The latest research highlights its role in developing novel therapeutic agents and understanding biochemical pathways, underscoring its importance in advancing medical science.